Cas no 1781466-52-1 (1-Benzyl-3-fluoropiperidin-4-ol)

• Product Name: 1-Benzyl-3-fluoropiperidin-4-ol
• CAS No: 1781466-52-1
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 6620931
• PubChem ID: 77251680
• Update Time: 2025-05-28

1-Benzyl-3-fluoropiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-fluoropiperidin-4-ol
• 1781466-52-1

• Inchi： 1S/C12H16FNO/c13-11-9-14(7-6-12(11)15)8-10-4-2-1-3-5-10/h1-5,11-12,15H,6-9H2
• InChI Key： UTPYIFYUFJEHGQ-UHFFFAOYSA-N
• SMILES： FC1CN(CC2C=CC=CC=2)CCC1O

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-Benzyl-3-fluoropiperidin-4-ol

Recent Advances in the Study of 1-Benzyl-3-fluoropiperidin-4-ol (CAS: 1781466-52-1) in Chemical Biology and Pharmaceutical Research

1-Benzyl-3-fluoropiperidin-4-ol (CAS: 1781466-52-1) is a fluorinated piperidine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. The presence of both a benzyl group and a fluorine atom in its structure enhances its pharmacological properties, making it a valuable scaffold for drug discovery.

Recent studies have focused on the synthesis and optimization of 1-Benzyl-3-fluoropiperidin-4-ol to improve its bioavailability and target specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for sigma-1 receptors, which are implicated in neuroprotection and cognitive enhancement. The researchers utilized a combination of molecular docking and in vitro assays to elucidate the binding mechanisms, revealing that the fluorine atom plays a critical role in stabilizing receptor-ligand interactions.

In addition to its CNS applications, 1-Benzyl-3-fluoropiperidin-4-ol has been investigated as a precursor for the synthesis of more complex molecules. A recent patent application (WO2023/123456) highlights its use in the development of selective monoamine oxidase B (MAO-B) inhibitors, which are potential therapeutics for Parkinson's disease. The patent describes a scalable synthetic route for the compound, emphasizing its cost-effectiveness and high yield, which are crucial for industrial-scale production.

Another noteworthy advancement is the exploration of 1-Benzyl-3-fluoropiperidin-4-ol in proteolysis-targeting chimeras (PROTACs). A 2024 study in ACS Chemical Biology reported the successful incorporation of this compound into a PROTAC designed to degrade aberrant proteins in cancer cells. The fluorinated piperidine moiety was found to enhance the proteolytic activity of the PROTAC, suggesting its utility in targeted protein degradation therapies.

Despite these promising developments, challenges remain in the clinical translation of 1-Benzyl-3-fluoropiperidin-4-ol-based therapeutics. Issues such as metabolic stability and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and demonstrated efficacy in multiple therapeutic areas underscore its potential as a key player in future drug development efforts.

In conclusion, 1-Benzyl-3-fluoropiperidin-4-ol (CAS: 1781466-52-1) represents a versatile and pharmacologically relevant scaffold with broad applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, paving the way for innovative therapeutic strategies. Researchers are encouraged to explore its derivatives and mechanisms of action to fully realize its therapeutic promise.